Cas no 837392-65-1 (5-bromo-1,2-benzoxazole)

5-bromo-1,2-benzoxazole structure
5-bromo-1,2-benzoxazole structure
Product Name:5-bromo-1,2-benzoxazole
CAS No:837392-65-1
MF:C7H4BrNO
MW:198.016760826111
MDL:MFCD06659644
CID:706509
PubChem ID:12003029
Update Time:2024-10-26

5-bromo-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromobenzo[d]isoxazole
    • 1,2-Benzisoxazole,5-bromo-
    • 5-Bromo-1,2-benzisoxazole
    • 5-bromo-1,2-benzoxazole
    • 5-Bromo-benzo[d]isoxazole
    • 1,2-BENZISOXAZOLE,5-BROMO
    • 1,2-BENZISOXAZOLE, 5-BROMO-
    • 5-Bromo-1,2-benzisoxazole (ACI)
    • 5-Bromobenzo[1,2-d]isoxazole
    • 5-Bromobenzoisoxazole
    • 837392-65-1
    • SCHEMBL3531118
    • CS-W009036
    • MFCD06659644
    • AB26012
    • EN300-120888
    • SY031939
    • DTXSID00475613
    • XAGKLUNARLSYDT-UHFFFAOYSA-N
    • AKOS006292610
    • FS-2761
    • MDL： MFCD06659644
    • Inchi： 1S/C7H4BrNO/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H
    • InChI Key： XAGKLUNARLSYDT-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(ON=C2)=CC=1

Computed Properties

  • Exact Mass: 196.94800
  • Monoisotopic Mass: 196.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 276.1±13.0 °C at 760 mmHg
  • Flash Point: 120.8±19.8 °C
  • PSA: 26.03000
  • LogP: 2.59030
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-bromo-1,2-benzoxazole Security Information

5-bromo-1,2-benzoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-1,2-benzoxazole Pricemore >>

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5-bromo-1,2-benzoxazole Production Method

Production Method 1

1761-61-1 1761-61-1
837392-65-1 837392-65-1
40530-18-5 40530-18-5
Reaction Conditions
1.1 Reagents: Azidotrimethylsilane ,  Zirconium chloride (ZrCl4) Solvents: Acetonitrile ;  20 min, rt
1.2 Reagents: Water
Reference
Utility of Nitrogen Extrusion of Azido Complexes for the Synthesis of Nitriles, Benzoxazoles, and Benzisoxazoles
Nimnual, Phongprapan; et al, Journal of Organic Chemistry, 2015, 80(17), 8657-8667

Production Method 2

82486-43-9 82486-43-9
837392-65-1 837392-65-1
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  Triphenylphosphine Solvents: Dichloromethane ;  1 min, rt
1.2 1 min, rt
Reference
A novel method for the highly efficient synthesis of 1,2-benzisoxazoles under neutral conditions using the Ph3P/DDQ system
Iranpoor, Nasser; et al, Tetrahedron Letters, 2006, 47(47), 8247-8250

Production Method 3

82486-43-9 82486-43-9
837392-65-1 837392-65-1
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ;  15 min, rt; 3 h, rt
Reference
Triflic anhydride: A mild reagent for highly efficient synthesis of 1,2-benzisoxazoles, isoxazolo, and isothiazolo quinolines without additive or base
Kalkhambkar, Rajesh G.; et al, Synthetic Communications, 2014, 44(4), 547-555

5-bromo-1,2-benzoxazole Raw materials

5-bromo-1,2-benzoxazole Preparation Products

5-bromo-1,2-benzoxazole Related Literature

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